Cas no 2034304-80-6 (2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-3-yl)ethoxyethan-1-ol)

• Product Name: 2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-3-yl)ethoxyethan-1-ol
• CAS No: 2034304-80-6
• MF: C₁₂H₁₄ClNO₄S₃
• MW: 367.891858577728
• CID: 5907010
• PubChem ID: 122162627
• Update Time: 2025-05-23

2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-3-yl)ethoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-3-yl)ethoxyethan-1-ol
• AKOS032469153
• F6571-4477
• 2034304-80-6
• 2-[2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-3-yl)ethoxy]ethan-1-ol
• 5-chloro-N-[2-(2-hydroxyethoxy)-2-thiophen-3-ylethyl]thiophene-2-sulfonamide
• 5-chloro-N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)thiophene-2-sulfonamide

• Inchi： 1S/C12H14ClNO4S3/c13-11-1-2-12(20-11)21(16,17)14-7-10(18-5-4-15)9-3-6-19-8-9/h1-3,6,8,10,14-15H,4-5,7H2
• InChI Key： QTTZBIQQTAYTSE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(NCC(C1=CSC=C1)OCCO)(=O)=O

Computed Properties

• Exact Mass: 366.9773491g/mol
• Monoisotopic Mass: 366.9773491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 141Ų

Additional information on 2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-3-yl)ethoxyethan-1-ol

2-2-(5-Chlorothiophene-2-sulfonamido)-1-(thiophen-3-yl)ethoxyethan-1-ol: A Comprehensive Overview

The compound with CAS No. 2034304-80-6, commonly referred to as 2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-3-yl)ethoxyethan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of material science and pharmaceutical research. This compound is characterized by its complex structure, which includes a thiophene ring, a sulfonamide group, and an ethoxyethan-1-ol moiety. The presence of these functional groups endows the molecule with unique chemical properties, making it a valuable candidate for various applications.

Recent studies have highlighted the potential of this compound in enhancing the performance of organic semiconductors. Researchers have found that the thiophene ring in the molecule plays a crucial role in improving the electronic properties of materials. The sulfonamide group, on the other hand, contributes to hydrogen bonding capabilities, which can significantly influence the solubility and stability of the compound in different solvents. These findings suggest that this compound could be used as a building block for designing advanced materials with tailored electronic properties.

In the pharmaceutical industry, 2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-3-yl)ethoxyethan-1-ol has shown promise as a potential drug candidate. Preclinical studies indicate that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. The chlorothiophene moiety is believed to contribute to its bioactivity by interacting with specific protein targets. While further research is needed to fully understand its pharmacokinetic properties, these initial results are encouraging and warrant further investigation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the thiophene ring, followed by the introduction of the sulfonamide group and the ethoxyethan-1-ol substituent. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicity. Studies suggest that it is not highly toxic to aquatic organisms under standard test conditions. However, further assessments are necessary to fully understand its impact on different ecosystems.

In conclusion, 2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-3-yL)ethoxyethan-Ol (CAS No. 2034304-O0-O6) is a versatile compound with potential applications in multiple fields. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop advanced materials and therapeutic agents. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in scientific research and industrial development.